Cas no 1807068-36-5 (3-Fluoro-2-methyl-5-nitroanisole)

• Product Name: 3-Fluoro-2-methyl-5-nitroanisole
• CAS No: 1807068-36-5
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5002577
• Update Time: 2025-05-20

3-Fluoro-2-methyl-5-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methyl-5-nitroanisole

• Inchi： 1S/C8H8FNO3/c1-5-7(9)3-6(10(11)12)4-8(5)13-2/h3-4H,1-2H3
• InChI Key： UEHCTGJQJRWFHS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 2.2
• Topological Polar Surface Area: 55

Additional information on 3-Fluoro-2-methyl-5-nitroanisole

Comprehensive Analysis of 3-Fluoro-2-methyl-5-nitroanisole (CAS No. 1807068-36-5): Properties, Applications, and Industry Trends

3-Fluoro-2-methyl-5-nitroanisole (CAS No. 1807068-36-5) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This nitro-substituted anisole derivative features a unique molecular structure combining fluorine, methyl, and nitro functional groups, making it a versatile intermediate for synthetic applications. Its chemical formula C8H8FNO3 and molecular weight of 185.15 g/mol position it as a valuable building block in organic synthesis.

The compound's fluoro and nitro groups contribute to its electron-withdrawing properties, enhancing reactivity in nucleophilic substitution reactions. Researchers frequently utilize 3-Fluoro-2-methyl-5-nitroanisole as a precursor for developing more complex molecules, particularly in medicinal chemistry where fluorinated compounds are increasingly important. Current industry trends show growing demand for fluorinated pharmaceutical intermediates, with this compound playing a role in the development of novel therapeutic agents.

From a synthetic chemistry perspective, CAS 1807068-36-5 offers several advantages. The methoxy group provides stability while allowing for subsequent demethylation if needed, and the ortho-methyl substitution influences the compound's steric properties. These characteristics make it particularly useful in Pd-catalyzed cross-coupling reactions, a hot topic in modern organic synthesis methodologies.

Analytical characterization of 3-Fluoro-2-methyl-5-nitroanisole typically involves techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound generally appears as a light yellow crystalline solid with good stability under standard storage conditions. Its melting point ranges between 85-88°C, and it demonstrates moderate solubility in common organic solvents like dichloromethane and ethyl acetate.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to fluorinated aromatic compounds. Recent publications have investigated catalytic fluorination methods and solvent-free reactions to produce derivatives of nitroanisole compounds with reduced environmental impact. This aligns with growing industry focus on green synthetic methodologies and process optimization.

The pharmaceutical applications of 3-Fluoro-2-methyl-5-nitroanisole are particularly noteworthy. Fluorine incorporation often improves metabolic stability and membrane permeability in drug candidates. As such, this compound serves as a key intermediate in developing CNS-active compounds and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance and neurological disorders.

Quality control standards for CAS 1807068-36-5 typically require ≥98% purity by HPLC, with strict limits on related substances. Manufacturers employ advanced purification techniques such as recrystallization and column chromatography to meet these specifications. The compound's stability profile makes it suitable for long-term storage when protected from light and moisture.

From a regulatory standpoint, proper handling of nitroaromatic compounds requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment is recommended when working with this material. The compound's material safety data sheet provides detailed handling instructions for research and industrial applications.

Market analysis indicates steady growth in demand for fluoro-nitroanisole derivatives, driven by expanding pharmaceutical R&D activities. Custom synthesis services for 3-Fluoro-2-methyl-5-nitroanisole have become increasingly popular, allowing researchers to access specific quantities with tailored purity requirements. This trend reflects the broader shift toward specialty chemical outsourcing in the fine chemicals sector.

Recent patent literature reveals innovative applications of 1807068-36-5 in materials science, particularly in the development of liquid crystal compounds and organic electronic materials. The compound's electronic properties make it suitable for designing novel materials with specific optoelectronic characteristics, an area of intense research interest.

Analytical method development for 3-Fluoro-2-methyl-5-nitroanisole continues to advance, with recent publications describing improved UPLC methods for impurity profiling. These developments support quality assurance in pharmaceutical manufacturing where precise control over chemical intermediates is critical for final product quality.

In conclusion, 3-Fluoro-2-methyl-5-nitroanisole (CAS No. 1807068-36-5) represents an important synthetic intermediate with diverse applications across multiple scientific disciplines. Its unique combination of substituents provides valuable synthetic flexibility, while ongoing research continues to uncover new potential uses for this versatile compound in cutting-edge scientific applications.